327033-36-3

TCS-PIM-1-4a

In Stock

• CAS RN:
• 327033-36-3

• Formula:
• C₁₁H₆F₃NO₂S

• InChI:
• InChI=1S/C11H6F3NO2S/c12-11(13,14)7-3-1-2-6(4-7)5-8-9(16)15-10(17)18-8/h1-5H,(H,15,16,17)/b8-5+

• InChIKey:
• NGJLOFCOEOHFKQ-VMPITWQZSA-N

• A selective, ATP-competitive inhibitor Pim-1 (IC50=21nm) and Pim-2 (IC50=100nm) protein kinases. Blocks mTORC1 activity via activation of AMPK. SMI-4a has been found to inhibit prostate cancer cell growth and induce G1 phase cell-cycle arrest in precursor T-cell lymphoblastic leukemia/lymphoma cell lines.
  TCS-PIM-1-4a is a Pim inhibitor that blocks mTORC1 activity via activation of AMPK;  kills a wide range of both myeloid and lymphoid cell lines (with IC50 values ranging from 0.8 to 40 μM). IC50 value: Target: Pim SMI-4a a novel benzylidene-thiazolidine-2, 4-dione small molecule inhibitor of the Pim kinases, kills a wide range of both myeloid and lymphoid cell lines with precursor T-cell lymphoblastic leukemia/lymphoma (pre-T-LBL/T-ALL) being highly sensitive. Incubation of pre-T-LBL cells with SMI-4a induced G1 phase cell-cycle arrest secondary to a dose-dependen...

TCS-PIM-1-4a

• CAS RN:
• 327033-36-3; 438190-29-5

• Formula:
• C11H6F3NO2S

• InChI:
• InChI=1S/C11H6F3NO2S/c12-11(13,14)7-3-1-2-6(4-7)5-8-9(16)15-10(17)18-8/h1-5H,(H,15,16,17)/b8-5+

• InChIKey:
• NGJLOFCOEOHFKQ-VMPITWQZSA-N

• TCS-PIM-1-4a is a useful research compound. Its molecular formula is C11H6F3NO2S and its molecular weight is 273.23. The purity is usually 95%.

(5Z)-5-[3-(trifluoromethyl)benzylidene]-1,3-thiazolidine-2,4-dione

• CAS RN:
• 327033-36-3 ; 438190-29-5

• Formula:
• C11H6F3NO2S

• InChI:
• InChI=1S/C11H6F3NO2S/c12-11(13,14)7-3-1-2-6(4-7)5-8-9(16)15-10(17)18-8/h1-5H,(H,15,16,17)/b8-5-

• InChIKey:
• NGJLOFCOEOHFKQ-YVMONPNESA-N

• (5Z)-5-[3-(trifluoromethyl)benzylidene]-1,3-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C11H6F3NO2S and its molecular weight is 273.23. The purity is usually 95%.